Cas no 151276-16-3 (3-Chloro-2-(trifluoromethoxy)aniline)

• Product Name: 3-Chloro-2-(trifluoromethoxy)aniline
• CAS No: 151276-16-3
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• MDL: MFCD18393759
• CID: 4607810
• PubChem ID: 21997066
• Update Time: 2025-07-22

3-Chloro-2-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(trifluoromethoxy)aniline
• 3-Chloro-2-(trifluoromethoxy)benzenamine
• AK174187
• CDXBZMRQOUKXBS-UHFFFAOYSA-N
• DB-151574
• DTXSID401277074
• AS-54458
• CS-0188153
• MFCD18393759
• SCHEMBL7928096
• 151276-16-3
• BGA27616
• Benzenamine, 3-chloro-2-(trifluoromethoxy)-
• s10196
• AKOS025396410

• MDL： MFCD18393759
• Inchi： 1S/C7H5ClF3NO/c8-4-2-1-3-5(12)6(4)13-7(9,10)11/h1-3H,12H2
• InChI Key： CDXBZMRQOUKXBS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC(F)(F)F)N

Computed Properties

• Exact Mass: 211.0011760g/mol
• Monoisotopic Mass: 211.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 3.1

3-Chloro-2-(trifluoromethoxy)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Chloro-2-(trifluoromethoxy)aniline

Comprehensive Analysis of 3-Chloro-2-(trifluoromethoxy)aniline (CAS No. 151276-16-3): Properties, Applications, and Industry Trends

3-Chloro-2-(trifluoromethoxy)aniline (CAS No. 151276-16-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a chloro-substituted aniline core with a trifluoromethoxy group, offering distinct electronic and steric properties. This halogenated aniline derivative has become increasingly relevant in modern synthetic chemistry, particularly in the development of novel bioactive molecules targeting specific receptors or enzymes.

Recent studies highlight the growing demand for fluorinated aromatic compounds like 3-Chloro-2-(trifluoromethoxy)aniline in drug discovery pipelines. The trifluoromethoxy group significantly influences the compound's lipophilicity and metabolic stability, making it valuable for optimizing pharmacokinetic profiles. Pharmaceutical researchers frequently search for "trifluoromethoxy aniline applications" or "chloro-trifluoromethoxy compounds in drug design," reflecting industry interest in these structural motifs.

The synthesis of 151276-16-3 typically involves multi-step processes starting from appropriately substituted benzene derivatives. Advanced purification techniques such as column chromatography or recrystallization are often required to achieve the high purity standards demanded by pharmaceutical applications. Analytical characterization commonly employs HPLC-MS, NMR spectroscopy, and elemental analysis, with particular attention to the chloro-trifluoromethoxy region in spectral interpretation.

From an industrial perspective, 3-Chloro-2-(trifluoromethoxy)aniline serves as a key intermediate in the production of various specialty chemicals. Its derivatives show promise in crop protection formulations, where researchers investigate "fluorinated agrochemical intermediates" for enhanced pest control efficacy. The compound's stability under various conditions makes it suitable for diverse synthetic transformations, including palladium-catalyzed cross-coupling reactions that are trending in organic chemistry discussions.

Environmental and regulatory considerations for 151276-16-3 follow standard protocols for halogenated aromatic amines. Proper handling procedures emphasize containment and waste management, though the compound doesn't fall under restricted categories. The scientific community continues to explore "green chemistry approaches" for synthesizing such fluorinated building blocks, aligning with current sustainability trends in chemical manufacturing.

Market analysts note increasing patent activity surrounding trifluoromethoxy-containing compounds, particularly in therapeutic areas like CNS disorders and anti-inflammatory applications. This correlates with rising searches for "pharmaceutical uses of chloro-trifluoromethoxy anilines" and "CAS 151276-16-3 suppliers" across technical databases. The compound's versatility positions it as valuable inventory for research chemical providers serving both academic and industrial laboratories.

Future research directions for 3-Chloro-2-(trifluoromethoxy)aniline may explore its potential in materials science, particularly in designing advanced polymers or electronic materials where fluorinated aromatics can modify dielectric properties. The compound's unique combination of substituents offers multiple sites for further functionalization, making it a flexible scaffold in molecular design strategies that dominate current chemical innovation discussions.